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Compound of Interest

Compound Name: S-14506

Cat. No.: B148235

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Handling and Disposal of S-14506.

The following provides critical safety and logistical information for the proper disposal of S-
14506, identified as 4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yllethyl]benzamide
(CAS Number: 135722-25-7). As a specific Safety Data Sheet (SDS) for S-14506 is not readily
available, these procedures are based on information for structurally related compounds and
general best practices for laboratory chemical waste management. It is imperative to treat S-
14506 as a hazardous chemical and to adhere to all local, state, and federal regulations.

I. Chemical and Physical Properties (Inferred)

While specific quantitative data for S-14506 is limited, the properties of related compounds,
such as other benzamide and piperazine derivatives, suggest the following characteristics. This
information should be used as a guideline for safe handling and disposal.
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Property Inferred Value/Information Citation

Appearance Likely a solid. [1]

Arelated benzamide
Melting Point compound has a melting point [1]
of 125 - 129 °C.

Arelated benzamide
Flash Point compound has a flash point of [1]
180 °C.

Likely soluble in organic
Solubility solvents. Limited solubility in [2]

water is expected.

May cause skin and eye
irritation. May be harmful if
swallowed or inhaled.[3][4]
Hazards . .
Suspected of causing genetic
defects based on related

compounds.

Il. Personal Protective Equipment (PPE) and
Handling

Before handling S-14506, ensure that all appropriate personal protective equipment is worn.
o Gloves: Wear chemical-resistant gloves.[3]

o Eye Protection: Use safety glasses with side-shields or goggles.[3]

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[3]

» Respiratory Protection: If working with the compound as a powder or in a way that generates
dust or aerosols, use a NIOSH-approved respirator.[5]

o Ventilation: Always handle S-14506 in a well-ventilated area, preferably within a chemical
fume hood.[3]
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Handling Precautions:

Avoid breathing dust, fumes, or vapors.[3]

Prevent contact with skin and eyes.[3]

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.[6]

lll. Step-by-Step Disposal Protocol

The disposal of S-14506 must be conducted as hazardous waste. Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[7]

» Waste Identification and Segregation:

o Label a dedicated, compatible, and leak-proof container with "Hazardous Waste" and the
full chemical name: "4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-
yllethyl]benzamide".[2]

o Keep S-14506 waste separate from other waste streams, especially incompatible
materials such as strong oxidizing agents.[2]

o Container Management:
o Ensure the waste container is kept tightly sealed except when adding waste.[2]

o Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.[7]

o Empty Container Decontamination:

o Empty containers that held S-14506 must also be treated as hazardous waste unless

properly decontaminated.[8]

o To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or
ethanol) in a chemical fume hood.[8]
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o Collect the rinsate as hazardous waste in the designated S-14506 waste container.[8]

o After triple rinsing and allowing it to dry, deface the label on the empty container before
disposal in accordance with institutional policies.[2]

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[7]

o The recommended method of disposal for similar chemical compounds is high-
temperature incineration in a facility equipped with afterburners and scrubbers.[7]

IV. Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate the immediate area and restrict access.
» Ventilate: Ensure the area is well-ventilated.

e Personal Protection: Wear appropriate PPE as described in Section Il.

o Containment and Cleanup:

o For solid spills, carefully sweep up the material to avoid generating dust and place it in the
designated hazardous waste container.[5]

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

e Reporting: Report the spill to your EHS department.

V. Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for S-14506.
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S-14506 Disposal Workflow
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Caption: Disposal workflow for S-14506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for S-14506].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148235#s-14506-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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